2-{[2-(3-fluoropyridine-2-carbonyl)-octahydrocyclopenta[c]pyrrol-3a-yl]methoxy}-5-methylpyrimidine

Specification

• CAS No.: 2640947-47-1
• Molecular Formula: C19H21FN4O2
• Molecular Weight: 356.4 g/mol
• IUPAC Name: [3a-[(5-methylpyrimidin-2-yl)oxymethyl]-1,3,4,5,6,6a-hexahydrocyclopenta[c]pyrrol-2-yl]-(3-fluoropyridin-2-yl)methanone
• Standard InChI: InChI=1S/C19H21FN4O2/c1-13-8-22-18(23-9-13)26-12-19-6-2-4-14(19)10-24(11-19)17(25)16-15(20)5-3-7-21-16/h3,5,7-9,14H,2,4,6,10-12H2,1H3
• Standard InChI Key: WNEJTGJRNLSUES-UHFFFAOYSA-N
• SMILES: CC1=CN=C(N=C1)OCC23CCCC2CN(C3)C(=O)C4=C(C=CC=N4)F
• Canonical SMILES: CC1=CN=C(N=C1)OCC23CCCC2CN(C3)C(=O)C4=C(C=CC=N4)F

Introduction

2-{[2-(3-Fluoropyridine-2-carbonyl)-octahydrocyclopenta[c]pyrrol-3a-yl]methoxy}-5-methylpyrimidine is a complex organic compound with a molecular formula of C19H21FN4O and a molecular weight of 356.4 g/mol. This compound combines several structural elements, including a fluoropyridine moiety, an octahydrocyclopenta[c]pyrrol ring, and a pyrimidine ring, which are linked through specific functional groups.

Synthesis and Preparation

While specific synthesis protocols for this compound are not detailed in the available literature, its preparation likely involves multiple steps, including the formation of the octahydrocyclopenta[c]pyrrol ring, the introduction of the 3-fluoropyridine-2-carbonyl group, and the attachment of the 5-methylpyrimidine moiety via a methoxy linkage. Such syntheses often require careful control of reaction conditions to ensure the desired stereochemistry and regiochemistry.

Biological Activity and Potential Applications

Although specific biological activity data for 2-{[2-(3-fluoropyridine-2-carbonyl)-octahydrocyclopenta[c]pyrrol-3a-yl]methoxy}-5-methylpyrimidine are not readily available, compounds with similar structural features have shown promise in various therapeutic areas. For instance, fluorinated pyridines and pyrimidine derivatives are often explored for their antiviral, anticancer, and antimalarial properties. The presence of a fluorine atom can enhance the compound's ability to interact with biological targets, potentially leading to improved efficacy or selectivity.

Future Research Directions

Given the complexity and potential biological relevance of this compound, future research should focus on:

• In Vitro and In Vivo Studies: Evaluating its efficacy and safety in relevant biological models to identify potential therapeutic applications.

• Structure-Activity Relationship (SAR) Studies: Modifying the compound's structure to optimize its biological activity and pharmacokinetic properties.

• Mechanistic Investigations: Understanding the molecular mechanisms underlying any observed biological effects to guide further development.